1-(1H-indol-3-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]ethane-1,2-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(1H-indol-3-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]ethane-1,2-dione is a useful research compound. Its molecular formula is C21H21N3O3 and its molecular weight is 363.417. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
HIV-1 Inhibition
Research has identified certain indole-based derivatives, including those with piperazine substitutions, as potent inhibitors of HIV-1 attachment. These compounds interfere with the interaction between the viral protein gp120 and the host cell receptor CD4, showcasing a promising avenue for antiviral drug development. The piperazine ring, in particular, plays a crucial role as a scaffold, positioning the indole glyoxamide and benzamide in a manner that complements the gp120 binding site (Tao Wang et al., 2009).
Fluorescent Ligands for 5-HT1A Receptors
A series of 1-(2-methoxyphenyl)piperazine derivatives with environment-sensitive fluorescent properties have been synthesized to explore their utility in visualizing 5-HT1A receptors. These compounds demonstrate high receptor affinity and unique fluorescence characteristics, offering valuable tools for biological imaging and receptor localization studies (E. Lacivita et al., 2009).
Anticancer Activity
Derivatives of piperazine-2,6-dione have been synthesized and evaluated for their anticancer activity across various cancer cell lines, including breast, lung, colon, ovary, and liver cancers. Some compounds showed promising anticancer effects, indicating potential for further therapeutic development (Sandeep Kumar et al., 2013).
Cardiotropic Activity
Certain cyclic methoxyphenyltriazaalkanes, including piperazine derivatives, have been synthesized and shown to possess significant antiarrhythmic activity. These findings suggest a potential role for these compounds in treating cardiac arrhythmias, with one compound notably demonstrating efficacy in multiple arrhythmia models (G. Mokrov et al., 2019).
Organic Crystal Engineering
Studies on the crystal packing of piperazinediones derived from indole-based acids have provided insights into the supramolecular organization of these compounds. These findings contribute to the broader field of crystal engineering, offering implications for the design and development of materials with specific physical properties (Deogratias Ntirampebura et al., 2008).
Properties
IUPAC Name |
1-(1H-indol-3-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]ethane-1,2-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O3/c1-27-19-9-5-4-8-18(19)23-10-12-24(13-11-23)21(26)20(25)16-14-22-17-7-3-2-6-15(16)17/h2-9,14,22H,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFAHLIVFZUWUQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C(=O)C(=O)C3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.